Cas no 2228639-84-5 (tert-butyl N-methyl-N-[1-oxo-2-(1H-1,2,3,4-tetrazol-5-yl)propan-2-yl]carbamate)

Tert-butyl N-methyl-N-[1-oxo-2-(1H-1,2,3,4-tetrazol-5-yl)propan-2-yl]carbamate is a specialized carbamate derivative featuring a tetrazole functional group, which enhances its utility in medicinal chemistry and peptide synthesis. The tert-butyloxycarbonyl (Boc) protecting group ensures selective reactivity, while the tetrazole moiety contributes to its potential as a bioisostere for carboxylic acids or other heterocycles. This compound is particularly valuable in the design of protease inhibitors and other bioactive molecules due to its structural versatility and stability under various synthetic conditions. Its well-defined reactivity profile makes it a useful intermediate in pharmaceutical research and development.
tert-butyl N-methyl-N-[1-oxo-2-(1H-1,2,3,4-tetrazol-5-yl)propan-2-yl]carbamate structure
2228639-84-5 structure
Product Name:tert-butyl N-methyl-N-[1-oxo-2-(1H-1,2,3,4-tetrazol-5-yl)propan-2-yl]carbamate
CAS No:2228639-84-5
MF:C10H17N5O3
MW:255.273681402206
CID:5937579
PubChem ID:165779517
Update Time:2025-10-21

tert-butyl N-methyl-N-[1-oxo-2-(1H-1,2,3,4-tetrazol-5-yl)propan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-1872398
    • 2228639-84-5
    • tert-butyl N-methyl-N-[1-oxo-2-(1H-1,2,3,4-tetrazol-5-yl)propan-2-yl]carbamate
    • Inchi: 1S/C10H17N5O3/c1-9(2,3)18-8(17)15(5)10(4,6-16)7-11-13-14-12-7/h6H,1-5H3,(H,11,12,13,14)
    • InChI Key: FJEHZRXMQTWFPG-UHFFFAOYSA-N
    • SMILES: O(C(N(C)C(C=O)(C1N=NNN=1)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 255.13313942g/mol
  • Monoisotopic Mass: 255.13313942g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 101Ų

tert-butyl N-methyl-N-[1-oxo-2-(1H-1,2,3,4-tetrazol-5-yl)propan-2-yl]carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1872398-1.0g
tert-butyl N-methyl-N-[1-oxo-2-(1H-1,2,3,4-tetrazol-5-yl)propan-2-yl]carbamate
2228639-84-5
1g
$0.0 2023-06-01

tert-butyl N-methyl-N-[1-oxo-2-(1H-1,2,3,4-tetrazol-5-yl)propan-2-yl]carbamate Related Literature

Additional information on tert-butyl N-methyl-N-[1-oxo-2-(1H-1,2,3,4-tetrazol-5-yl)propan-2-yl]carbamate

Comprehensive Overview of tert-butyl N-methyl-N-[1-oxo-2-(1H-1,2,3,4-tetrazol-5-yl)propan-2-yl]carbamate (CAS No. 2228639-84-5)

The compound tert-butyl N-methyl-N-[1-oxo-2-(1H-1,2,3,4-tetrazol-5-yl)propan-2-yl]carbamate, identified by its CAS number 2228639-84-5, is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 1H-1,2,3,4-tetrazol-5-yl moiety and the tert-butyl carbamate group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery, particularly in the development of protease inhibitors and kinase modulators.

In recent years, the demand for tetrazole-containing compounds has surged, driven by their widespread applications in medicinal chemistry. The 1H-1,2,3,4-tetrazol-5-yl group, a key component of this molecule, is known for its bioisosteric properties, often serving as a replacement for carboxylic acids in drug design. This characteristic has made tert-butyl N-methyl-N-[1-oxo-2-(1H-1,2,3,4-tetrazol-5-yl)propan-2-yl]carbamate a focal point in studies targeting metabolic stability and improved pharmacokinetics. Additionally, the tert-butyl group enhances the compound's solubility and stability, making it a preferred choice for high-throughput screening.

The synthesis of CAS 2228639-84-5 involves multi-step organic reactions, often starting from readily available precursors like methyl isocyanate and tert-butyl dicarbonate. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in heterocyclic compounds, this molecule has also garnered attention in material science, where its thermal stability and electronic properties are being explored for applications in organic electronics.

From an SEO perspective, terms like "tetrazole derivatives in drug discovery", "synthesis of tert-butyl carbamates", and "CAS 2228639-84-5 applications" are frequently searched by chemists and researchers. These keywords reflect the compound's relevance in cutting-edge scientific inquiries. Furthermore, the rise of AI-driven drug discovery has amplified interest in such molecules, as they are often flagged by machine learning algorithms for their potential bioactivity. This aligns with the broader trend of leveraging computational chemistry to accelerate R&D processes.

Environmental and regulatory considerations are also critical when discussing tert-butyl N-methyl-N-[1-oxo-2-(1H-1,2,3,4-tetrazol-5-yl)propan-2-yl]carbamate. While it is not classified as hazardous, proper handling and disposal protocols must be followed to ensure safety. The compound's biodegradability and ecotoxicological profile are areas of ongoing research, particularly as the pharmaceutical industry moves toward greener chemistry practices. This focus on sustainability resonates with current user queries about "green synthesis of heterocycles" and "eco-friendly pharmaceutical intermediates".

In conclusion, tert-butyl N-methyl-N-[1-oxo-2-(1H-1,2,3,4-tetrazol-5-yl)propan-2-yl]carbamate (CAS No. 2228639-84-5) represents a compelling case study in modern chemical research. Its multifaceted applications, from drug development to materials science, underscore its importance in both academic and industrial settings. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.

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